5-cyclopropyl-2-methyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride

Specification

• Molecular Formula: C12H18ClN5
• Molecular Weight: 267.76 g/mol
• IUPAC Name: 5-cyclopropyl-2-methyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride
• Standard InChI: InChI=1S/C12H17N5.ClH/c1-16-10(5-6-14-16)8-13-12-7-11(9-3-4-9)15-17(12)2;/h5-7,9,13H,3-4,8H2,1-2H3;1H
• Standard InChI Key: JMYFYUROLUASPP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC2=CC(=NN2C)C3CC3.Cl

Introduction

Given the lack of direct information, this article will focus on the general properties of pyrazole derivatives and their potential applications, while also highlighting the importance of further research into this specific compound.

Synthesis of Pyrazole Derivatives

The synthesis of pyrazole derivatives typically involves the condensation of hydrazines with 1,3-dicarbonyl compounds or their equivalents. This process can be modified to introduce various substituents, allowing for the creation of a wide range of compounds with different properties.

For 5-cyclopropyl-2-methyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride, the synthesis would likely involve a multi-step process, including the formation of the pyrazole ring and the introduction of the cyclopropyl and methylpyrazolyl groups.

Potential Applications

While specific applications for 5-cyclopropyl-2-methyl-N-[(2-methylpyrazol-3-yl)methyl]pyrazol-3-amine;hydrochloride are not detailed in the available literature, pyrazole derivatives in general have shown promise in several therapeutic areas:

Application	Description
Anti-inflammatory	Potential use in treating inflammatory diseases.
Antimicrobial	Possible application in developing new antibiotics.
Anticancer	Research into their use as anticancer agents is ongoing.